![molecular formula C20H18N2O2S B2881467 N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-ethoxybenzamide CAS No. 391229-66-6](/img/structure/B2881467.png)
N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound N-(4,5-Dihydronaphtho[1,2-d]thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is a similar compound. It has a molecular weight of 380.47 . It’s a solid at room temperature and should be stored in a dry place at 2-8°C .
Molecular Structure Analysis
The InChI code for the similar compound N-(4,5-Dihydronaphtho[1,2-d]thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is 1S/C21H20N2O3S/c1-25-16-9-7-13 (11-17 (16)26-2)12-19 (24)22-21-23-20-15-6-4-3-5-14 (15)8-10-18 (20)27-21/h3-7,9,11H,8,10,12H2,1-2H3, (H,22,23,24) .Physical And Chemical Properties Analysis
The similar compound N-(4,5-Dihydronaphtho[1,2-d]thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is a solid at room temperature and should be stored in a dry place at 2-8°C .Scientific Research Applications
Antibacterial Applications
- A study by Straniero et al. (2023) explored 2,6-difluorobenzamides, which have been investigated as antibacterial drugs. They developed a novel family of 1,4-tetrahydronaphthodioxane benzamides with an ethoxy linker showing promise against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis. This indicates potential antibacterial applications for similar compounds (Straniero, Suigo, Lodigiani, & Valoti, 2023).
Antimicrobial Screening
- Desai et al. (2013) reported on the synthesis and antimicrobial screening of a series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds were evaluated for their antibacterial and antifungal activities, suggesting a potential area for similar compounds to be used in antimicrobial applications (Desai, Rajpara, & Joshi, 2013).
Anticancer Properties
- Ravichandiran et al. (2019) synthesized phenylaminosulfanyl-1,4-naphthoquinone derivatives and evaluated their cytotoxic activity against human cancer cell lines, showing significant potency. This research points towards the potential use of related compounds in cancer treatment (Ravichandiran et al., 2019).
Antifolate Analogues
- Piper et al. (1993) investigated analogues of classical antifolates with a naphthoyl group. These compounds showed potential in inhibiting tumor cell growth, suggesting the applicability of similar compounds in cancer therapy (Piper et al., 1993).
Pharmaceutical Co-crystal Studies
- Aitipamula et al. (2010) explored the co-crystal of ethenzamide with other compounds, focusing on hydrogen bond interactions. This kind of research could be relevant for understanding how similar compounds can form co-crystals for pharmaceutical applications (Aitipamula, Chow, & Tan, 2010).
Polyimides Synthesis
- Butt et al. (2005) synthesized new diamines, including 4,4-(aminopheyloxy) phenyl-4-aminobenzamide, and polymerized them with various anhydrides. This suggests potential applications in the field of material science for similar compounds (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Safety and Hazards
properties
IUPAC Name |
N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-2-24-15-10-7-14(8-11-15)19(23)22-20-21-18-16-6-4-3-5-13(16)9-12-17(18)25-20/h3-8,10-11H,2,9,12H2,1H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSACYMIEBHRIMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-ethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.